4-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethyl-2-methyl-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide

• Molecular Formula: C21H27N3O5S2
• Molecular Weight: 465.6 g/mol
• IUPAC Name: 4-(4,4-dimethyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)-N-ethyl-2-methyl-N-(2-pyridin-4-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C21H27N3O5S2/c1-5-23(13-10-17-8-11-22-12-9-17)31(28,29)19-7-6-18(14-16(19)2)24-20(25)21(3,4)15-30(24,26)27/h6-9,11-12,14H,5,10,13,15H2,1-4H3
• InChI Key: JXBLJSSBZMBXQT-UHFFFAOYSA-N
• SMILES: CCN(CCC1=CC=NC=C1)S(=O)(=O)C2=C(C=C(C=C2)N3C(=O)C(CS3(=O)=O)(C)C)C

Description

4-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethyl-2-methyl-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide, also known as DIDS, is a chemical compound that has been widely used in scientific research. It belongs to the class of isothiazolidinone derivatives and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethyl-2-methyl-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide involves the inhibition of anion transporters by binding to specific sites on the transporter protein. This results in the disruption of the transport of anions across biological membranes, leading to changes in cellular function and physiology.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of chloride channels and transporters, leading to changes in intracellular chloride concentrations and membrane potential. This compound has also been shown to inhibit the activity of other anion transporters such as bicarbonate and sulfate transporters. Additionally, this compound has been shown to affect the activity of ion channels and transporters in other cell types such as neurons and epithelial cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethyl-2-methyl-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide in lab experiments is its specificity for anion transporters, which allows for the selective inhibition of these transporters without affecting other cellular processes. However, one limitation of using this compound is its potential toxicity at high concentrations, which can affect cellular viability and function.

Future Directions

There are several future directions for the use of 4-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethyl-2-methyl-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide in scientific research. One direction is the development of new derivatives of this compound with improved specificity and potency for anion transporters. Another direction is the use of this compound in the study of the role of anion transporters in disease states such as cystic fibrosis and epilepsy. Additionally, this compound can be used in the development of new therapies for these diseases by targeting anion transporters.

Synthesis Methods

The synthesis of 4-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethyl-2-methyl-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide involves the reaction of 4,4-dimethyl-1,3-dioxo-2-thioxoimidazolidine with N-ethyl-2-methyl-N-(4-pyridinylmethyl)amine in the presence of benzenesulfonyl chloride. The reaction results in the formation of this compound as a white solid with a melting point of 289-291°C.

Scientific Research Applications

4-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethyl-2-methyl-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide has been extensively used in scientific research as a tool to study the transport of anions across biological membranes. It has been shown to inhibit the activity of chloride channels and transporters, as well as the activity of other anion transporters such as bicarbonate and sulfate transporters. This compound has also been used to study the role of anion transporters in various physiological processes such as acid-base balance, fluid secretion, and neuronal signaling.